Cas no 923583-57-7 (1H-Pyrrolo[2,3-b]pyridine, 3-iodo-1-(phenylsulfonyl)-5-(phenylthio)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-1-(phenylsulfonyl)-5-(phenylthio)-
• CAS No: 923583-57-7
• MF: C₁₉H₁₃IN₂O₂S₂
• MW: 492.353193998337
• CID: 736723
• PubChem ID: 59128655
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 3-iodo-1-(phenylsulfonyl)-5-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-1-(phenylsulfonyl)-5-(phenylthio)-
• 1-(benzenesulfonyl)-3-iodo-5-phenylsulfanylpyrrolo[2,3-b]pyridine
• 3-Iodo-1-(phenylsulfonyl)-5-(phenylthio)-1H-pyrrolo[2,3-b]pyridine
• 923583-57-7
• SCHEMBL3348969
• 1-Benzenesulfonyl-3-iodo-5-phenylsulfanyl-1H-pyrrolo[2,3-b]pyridine
• DTXSID20731041
• 1-(Benzenesulfonyl)-3-iodo-5-(phenylsulfanyl)-1H-pyrrolo[2,3-b]pyridine
• PBWKZZBBKXFPFB-UHFFFAOYSA-N

• Inchi： 1S/C19H13IN2O2S2/c20-18-13-22(26(23,24)16-9-5-2-6-10-16)19-17(18)11-15(12-21-19)25-14-7-3-1-4-8-14/h1-13H
• InChI Key： PBWKZZBBKXFPFB-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C1=CC(=CN=2)SC1C=CC=CC=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 491.94632g/mol
• Monoisotopic Mass: 491.94632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 85.6Ų